Cas no 1804356-05-5 (4-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804356-05-5
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4837068
• Update Time: 2025-06-27

4-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4ClF3INO2/c9-2-4-1-5(3-15)14-7(13)6(4)16-8(10,11)12/h1,3H,2H2
• InChI Key： IRDAXIMFHRJILM-UHFFFAOYSA-N
• SMILES： IC1=C(C(CCl)=CC(C=O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on 4-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

Professional Introduction to 4-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804356-05-5)

4-(Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde, with the CAS number 1804356-05-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its pyridine core, which is functionalized with multiple reactive groups, making it a versatile intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde incorporates several key functional groups that contribute to its reactivity and potential applications. The chloromethyl group (-CH₂Cl) is a well-known electrophile, often utilized in nucleophilic substitution reactions to introduce aliphatic chains or other functionalized moieties. The presence of the iodo substituent (-I) at the 2-position of the pyridine ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic frameworks. Additionally, the trifluoromethoxy group (-O-CF₃) introduces electronic and steric effects that can modulate the properties of the resulting compounds, making it a valuable tool in drug design for improving metabolic stability and binding affinity.

In recent years, this compound has been explored in various research avenues due to its structural features. One notable area of interest is its application as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the chloromethyl and iodo groups, researchers have been able to construct novel scaffolds that target specific kinases with high selectivity. For instance, studies have demonstrated that derivatives of 4-(chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde can be transformed into potent inhibitors through strategic functionalization and optimization.

The utility of this compound extends beyond kinase inhibition. It has also been employed in the development of antimicrobial agents. The combination of electron-withdrawing groups like the trifluoromethoxy moiety and reactive sites such as the chloromethyl group enhances the molecule's ability to interact with bacterial enzymes and disrupt essential metabolic pathways. Preliminary studies have shown promising results in inhibiting the growth of resistant bacterial strains when these derivatives are incorporated into drug candidates.

i odo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde. Its ability to participate in cross-coupling reactions allows for the construction of polymers and coordination complexes with tailored properties. These materials have potential applications in catalysis, electronics, and even as sensors due to their unique chemical and physical characteristics. i odo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde involves multi-step organic transformations that highlight its synthetic importance. Typically, it starts from commercially available pyridine derivatives and undergoes a series of halogenation, methylation, and fluorination reactions to introduce the desired functional groups. The precise control over reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent applications in drug discovery or material science. Chloromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804356-05-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features enable diverse applications, from developing targeted therapeutics to creating advanced materials. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to remain a valuable asset in both academic and industrial settings.